Cas no 2227827-55-4 (rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine
• CAS No: 2227827-55-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5604427
• PubChem ID: 165976594
• Update Time: 2025-11-03

rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropyl]methanamine
• EN300-1789872
• 2227827-55-4
• rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine

• Inchi： 1S/C8H12N2/c9-4-7-3-8(7)6-1-2-10-5-6/h1-2,5,7-8,10H,3-4,9H2/t7-,8-/m0/s1
• InChI Key： ZJBMUALIEISUOJ-YUMQZZPRSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=CNC=1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine

Rac-(1R,2R)-2-(1H-Pyrrol-3-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine, identified by the CAS number 2227827-55-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a pyrrole moiety and an amine functional group. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its properties and applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine contributes to its stability and reactivity. This makes it an interesting candidate for exploring new therapeutic agents. The pyrrole group, on the other hand, is known for its aromaticity and ability to participate in various chemical reactions, further enhancing the versatility of this compound.

One of the most promising applications of rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine lies in its potential as a chiral building block. Chiral compounds are essential in asymmetric synthesis, where they can be used to construct complex molecules with high enantioselectivity. The (1R,2R) configuration of this compound makes it particularly useful in such contexts. Researchers have demonstrated that this compound can serve as a versatile starting material for synthesizing bioactive molecules with intricate stereochemistry.

In addition to its synthetic applications, rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine has shown potential in pharmacological studies. Its ability to interact with biological systems has been explored in recent research papers. For instance, studies have indicated that this compound may exhibit modulatory effects on certain enzymes or receptors, making it a candidate for drug development programs targeting specific diseases.

The synthesis of rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine involves a series of well-established organic reactions. These include cyclization reactions to form the cyclopropane ring and subsequent functionalization steps to introduce the pyrrole and amine groups. The stereochemistry of the molecule is controlled during these steps to ensure the desired (1R,2R) configuration. Advanced techniques such as X-ray crystallography have been employed to confirm the molecular structure and stereochemistry.

From an environmental perspective, rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine has been studied for its biodegradability and toxicity profiles. These studies are crucial for assessing its safety in industrial and pharmaceutical applications. Results indicate that the compound exhibits moderate biodegradability under standard conditions, which aligns with current environmental regulations.

In conclusion, rac-(1R,2R)-2-(1H-pyrrol-3-yl)cyclopropylmethanamine is a multifaceted compound with significant potential in chemistry and pharmacology. Its unique structure, stereochemistry-dependent properties, and versatile applications make it an important subject of ongoing research. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in drug discovery and chemical synthesis.